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Compound of Interest

Compound Name: 6-Morpholinonicotinoyl Chloride

CAS No.: 313350-36-6

Cat. No.: B1351050

Get Quote

Welcome to the technical support center for optimizing acylation reactions utilizing 6-
Morpholinonicotinoyl chloride. This guide is designed for researchers, scientists, and drug

development professionals to provide in-depth, field-proven insights into the successful

application of this versatile reagent. Here, we move beyond simple protocols to explain the

causality behind experimental choices, ensuring your reactions are not only successful but also

reproducible and scalable.

Introduction to 6-Morpholinonicotinoyl Chloride in
Acylation Chemistry
6-Morpholinonicotinoyl chloride is a valuable acylating agent, particularly in the synthesis of

complex molecules and pharmaceutical intermediates. Its structure, featuring a reactive acyl

chloride group on a pyridine ring substituted with a morpholine moiety, allows for the

introduction of the 6-morpholinonicotinoyl group onto various nucleophiles. The most common

applications involve the acylation of primary and secondary amines to form stable amide

bonds, and to a lesser extent, the acylation of alcohols to form esters.
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Understanding the inherent reactivity and potential pitfalls associated with this reagent is

crucial for achieving high yields and purity. This guide will address common challenges in a

direct question-and-answer format, providing both troubleshooting strategies and detailed

experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is the primary application of 6-Morpholinonicotinoyl chloride?

A1: Its primary application is as an acylating agent for the synthesis of amides from primary

and secondary amines. A notable example is its use in the synthesis of precursors to the

anticoagulant drug Apixaban.[1][2][3][4]

Q2: What are the key physical properties of 6-Morpholinonicotinoyl chloride?

A2: Key physical properties are summarized in the table below.

Property Value Source

Molecular Formula C₁₀H₁₁ClN₂O₂ [5]

Molecular Weight 226.66 g/mol [5]

Melting Point 122-124°C [5]

Appearance Off-white to yellow solid

IUPAC Name
6-morpholin-4-ylpyridine-3-

carbonyl chloride
[5]

Q3: Why is a base necessary in acylation reactions with 6-Morpholinonicotinoyl chloride?

A3: A base is crucial for two primary reasons. First, the acylation reaction generates hydrogen

chloride (HCl) as a byproduct.[6][7] This acidic byproduct can protonate the amine nucleophile,

rendering it non-nucleophilic and halting the reaction. The base neutralizes the generated HCl,

allowing the reaction to proceed to completion. Second, for less nucleophilic amines or

alcohols, the base can act as a catalyst by deprotonating the nucleophile, increasing its

reactivity.[6]
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Q4: What are common solvents for reactions with 6-Morpholinonicotinoyl chloride?

A4: Anhydrous aprotic solvents are typically used to prevent hydrolysis of the acyl chloride.

Common choices include dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile

(ACN).[6][8] The choice of solvent can influence reaction rate and solubility of reactants and

products.

Troubleshooting Guide
Issue 1: Low or No Product Formation
Q: I am not observing any product formation, or the yield is very low. What are the potential

causes and how can I troubleshoot this?

A: This is a common issue that can often be traced back to a few key factors. Follow this

troubleshooting workflow:

Low or No Product Formation

1. Verify Reagent Quality and Stoichiometry 2. Assess Reaction Conditions 3. Evaluate Workup Procedure

Is the 6-Morpholinonicotinoyl chloride hydrolyzed?
(Clumped solid, acidic smell) Is the amine/alcohol of sufficient purity? Is the stoichiometry correct?

(Typically 1.0 eq amine, 1.1-1.2 eq acyl chloride, 1.2-1.5 eq base)
Are anhydrous conditions maintained?

(Dry solvents, glassware, inert atmosphere)
Is the temperature appropriate?
(Start at 0°C, then warm to RT)

Is the base appropriate and sufficient?
(Non-nucleophilic, e.g., TEA, DIPEA) Is the product water-soluble? Was the correct pH used for extraction?
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Troubleshooting Workflow for Low Yield

Detailed Troubleshooting Steps:

Reagent Quality:
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6-Morpholinonicotinoyl Chloride Hydrolysis: This is a primary suspect. Acyl chlorides

are highly susceptible to hydrolysis by atmospheric moisture, which converts them to the

unreactive carboxylic acid.[9][10] If the reagent has been stored improperly or for a long

time, its quality may be compromised. Consider using a fresh batch or purifying the

existing material.

Nucleophile Purity: Impurities in your amine or alcohol can interfere with the reaction.

Ensure your starting material is pure and dry.

Solvent and Base Anhydrousness: The presence of water in your solvent or base will lead

to the hydrolysis of the acyl chloride. Use freshly dried solvents and ensure your base is

anhydrous.

Reaction Conditions:

Anhydrous Technique: Ensure all glassware is oven-dried or flame-dried before use.

Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Temperature Control: The reaction is typically exothermic. Add the acyl chloride solution

dropwise to the amine/alcohol solution at 0°C to control the initial reaction rate and

minimize side reactions.[11] After the addition is complete, the reaction can be allowed to

warm to room temperature.

Base Selection and Stoichiometry: Use a non-nucleophilic tertiary amine base like

triethylamine (TEA) or diisopropylethylamine (DIPEA). Ensure at least a stoichiometric

amount of base is used to neutralize the HCl generated. An excess of base (1.2-1.5

equivalents) is often beneficial.

Issue 2: Multiple Products or Impurities in the Crude
Product
Q: My reaction seems to have worked, but I see multiple spots on my TLC plate. What are the

likely impurities?

A: The formation of multiple products or the presence of impurities can complicate purification.

Here are the common culprits and their solutions:
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Multiple Products/Impurities Observed

Unreacted Starting Material 6-Morpholinonicotinic Acid
(Hydrolysis Product) Diacylation Product Base-Related Impurities

Increase reaction time or temperature.
Check stoichiometry.

Ensure strictly anhydrous conditions.
Use fresh acyl chloride.

Use a less reactive base or lower temperature.
Applicable for di-functional amines. Wash with dilute acid (e.g., 1M HCl) during workup to remove amine bases.

Click to download full resolution via product page

Troubleshooting Impurities

Purification Strategies:

Aqueous Workup: A standard aqueous workup is often effective. This typically involves

washing the organic layer sequentially with a dilute acid (e.g., 1M HCl) to remove the amine

base, followed by a saturated sodium bicarbonate solution to remove any unreacted 6-

morpholinonicotinic acid, and finally with brine to remove residual water.[11]

Chromatography: If the impurities are not easily removed by extraction, column

chromatography on silica gel is a reliable method for purification.[12]

Recrystallization: For solid products, recrystallization from a suitable solvent system can be a

highly effective purification technique.[12]

Experimental Protocols
Protocol 1: General Procedure for the Acylation of a
Primary Amine
This protocol provides a general method for the N-acylation of a primary amine with 6-
Morpholinonicotinoyl chloride.
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Materials:

Primary amine (1.0 equivalent)

6-Morpholinonicotinoyl chloride (1.1 equivalents)

Anhydrous triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2 equivalents)

Anhydrous dichloromethane (DCM)

1M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (nitrogen or

argon), dissolve the primary amine (1.0 equivalent) in anhydrous DCM.

Cooling: Cool the flask to 0°C using an ice bath and begin stirring.

Addition of Base: Add anhydrous TEA or DIPEA (1.2 equivalents) to the stirred solution.

Addition of Acyl Chloride: In a separate dry dropping funnel, dissolve 6-
Morpholinonicotinoyl chloride (1.1 equivalents) in a small volume of anhydrous DCM. Add

the acyl chloride solution dropwise to the amine solution over 15-30 minutes, ensuring the

temperature is maintained at 0°C.

Reaction: Once the addition is complete, allow the reaction mixture to gradually warm to

room temperature and continue stirring for 2-4 hours. Monitor the progress of the reaction by

Thin-Layer Chromatography (TLC).

Workup:
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Quench the reaction by the slow addition of water.

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃ solution,

and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the

crude product.

If necessary, purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for the Acylation of a
Primary Alcohol
This protocol can be adapted for the O-acylation of a primary alcohol. Note the potential for

lower reactivity compared to amines.

Materials:

Primary alcohol (1.0 equivalent)

6-Morpholinonicotinoyl chloride (1.2 equivalents)

Anhydrous pyridine or 4-dimethylaminopyridine (DMAP) (catalytic to 1.2 equivalents)

Anhydrous dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the

primary alcohol (1.0 equivalent) and pyridine or DMAP in anhydrous DCM.

Cooling: Cool the flask to 0°C using an ice bath and begin stirring.

Addition of Acyl Chloride: Add a solution of 6-Morpholinonicotinoyl chloride (1.2

equivalents) in anhydrous DCM dropwise.

Reaction: Allow the reaction to warm to room temperature and stir overnight, or until

completion is indicated by TLC. Gentle heating may be required for less reactive alcohols.

Workup:

Quench the reaction with saturated aqueous NaHCO₃ solution.

Separate the layers and extract the aqueous layer with DCM.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter and concentrate under reduced pressure.

Purify the crude ester by column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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